(((amino-2-ethyl)-2-aminomethyl)-2-pyridine-6-carboxylhistidyl-gamma-(2-amino-2-deoxyglucosyl)glutam
(((amino-2-ethyl)-2-aminomethyl)-2-pyridine-6-carboxylhistidyl-gamma-(2-amino-2-deoxyglucosyl)glutam
Brand Name:
Vulcanchem
CAS No.:
115416-34-7
VCID:
VC0045928
InChI:
InChI=1S/C46H54N12O9/c47-18-19-48-21-29-6-5-11-39(52-29)56-36(20-30-22-49-26-51-30)46(67)58-35(16-17-40(62)57-37(24-59)43(64)44(65)38(61)25-60)45(66)50-23-41(63)53-27-12-14-28(15-13-27)54-42-31-7-1-3-9-33(31)55-34-10-4-2-8-32(34)42/h1-15,22,24,26,35-38,43-44,48,60-61,64-65H,16-21,23,25,47H2,(H,49,51)(H,50,66)(H,52,56)(H,53,63)(H,54,55)(H,57,62)(H,58,67)
SMILES:
C1=CC=C2C(=C1)C(=C3C=CC=CC3=N2)NC4=CC=C(C=C4)NC(=O)CNC(=O)C(CCC(=O)NC(C=O)C(C(C(CO)O)O)O)NC(=O)C(CC5=CN=CN5)NC6=CC=CC(=N6)CNCCN
Molecular Formula:
C46H54N12O9
Molecular Weight:
919 g/mol
(((amino-2-ethyl)-2-aminomethyl)-2-pyridine-6-carboxylhistidyl-gamma-(2-amino-2-deoxyglucosyl)glutam
CAS No.: 115416-34-7
Main Products
VCID: VC0045928
Molecular Formula: C46H54N12O9
Molecular Weight: 919 g/mol
| CAS No. | 115416-34-7 |
|---|---|
| Product Name | (((amino-2-ethyl)-2-aminomethyl)-2-pyridine-6-carboxylhistidyl-gamma-(2-amino-2-deoxyglucosyl)glutam |
| Molecular Formula | C46H54N12O9 |
| Molecular Weight | 919 g/mol |
| IUPAC Name | N-[2-[4-(acridin-9-ylamino)anilino]-2-oxoethyl]-2-[[2-[[6-[(2-aminoethylamino)methyl]pyridin-2-yl]amino]-3-(1H-imidazol-5-yl)propanoyl]amino]-N'-(3,4,5,6-tetrahydroxy-1-oxohexan-2-yl)pentanediamide |
| Standard InChI | InChI=1S/C46H54N12O9/c47-18-19-48-21-29-6-5-11-39(52-29)56-36(20-30-22-49-26-51-30)46(67)58-35(16-17-40(62)57-37(24-59)43(64)44(65)38(61)25-60)45(66)50-23-41(63)53-27-12-14-28(15-13-27)54-42-31-7-1-3-9-33(31)55-34-10-4-2-8-32(34)42/h1-15,22,24,26,35-38,43-44,48,60-61,64-65H,16-21,23,25,47H2,(H,49,51)(H,50,66)(H,52,56)(H,53,63)(H,54,55)(H,57,62)(H,58,67) |
| Standard InChIKey | XMWREJIIPYGZGZ-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C(=C3C=CC=CC3=N2)NC4=CC=C(C=C4)NC(=O)CNC(=O)C(CCC(=O)NC(C=O)C(C(C(CO)O)O)O)NC(=O)C(CC5=CN=CN5)NC6=CC=CC(=N6)CNCCN |
| Canonical SMILES | C1=CC=C2C(=C1)C(=C3C=CC=CC3=N2)NC4=CC=C(C=C4)NC(=O)CNC(=O)C(CCC(=O)NC(C=O)C(C(C(CO)O)O)O)NC(=O)C(CC5=CN=CN5)NC6=CC=CC(=N6)CNCCN |
| Synonyms | (((amino-2-ethyl)-2-aminomethyl)-2-pyridine-6-carboxylhistidyl-gamma-(2-amino-2-deoxyglucosyl)glutamylglycylamino)-4-phenyl-1-aminoacridine AGAGLU |
| PubChem Compound | 163965 |
| Last Modified | Nov 11 2021 |
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